Cas no 836-44-2 (4'-Amino-4-hydroxystilbene)

• Product Name: 4'-Amino-4-hydroxystilbene
• CAS No: 836-44-2
• MF: C₁₄H₁₃NO
• MW: 211.259123563766
• CID: 707169
• PubChem ID: 5375988
• Update Time: 2025-05-24

4'-Amino-4-hydroxystilbene Chemical and Physical Properties

Names and Identifiers

• Phenol,4-[2-(4-aminophenyl)ethenyl]-
• 4-[2-(4-aminophenyl)ethenyl]phenol
• 4'-AMINO-4-HYDROXYSTILBENE
• 4-AMINO-4'-HYDROXYSTILBENE
• Phenol,4-[2-(4-aminophenyl)ethenyl]
• SCHEMBL2487057
• 4-AMINO-4-HYDROXYSTILBENE
• 4-[(1E)-2-(4-Aminophenyl)ethenyl]phenol
• 4-[(E)-2-(4-Amino-phenyl)-vinyl]-phenol
• (E)-4'-Amino-4-stilbenol
• 4-[(E)-2-(4-aminophenyl)vinyl]phenol
• 4-AMINO-4'-HYDROXY STILBENE
• 4-(4-Aminostyryl)phenol
• 4-[(E)-2-(4-Aminophenyl)ethenyl]phenol
• CHEMBL194754
• 4-[(E)-2-(4-Aminophenyl)ethenyl]phenol #
• 4-[2-(4-Amino-phenyl)-vinyl]-phenol
• Stilbene derivative, 1
• BDBM50173649
• (E)-4-(4-aminostyryl)phenol
• 4-[(E)-2-(4-aminophenyl)-1-ethenyl]phenol
• 18951-43-4
• 4-[(1E)-2-(4-Aminophenyl)vinyl]phenol
• AKOS024371071
• 4-Stilbenol, 4'-amino-, (E)-
• DTXSID101279021
• L172274
• 836-44-2
• HGDVTCNLNRCTHW-OWOJBTEDSA-N
• SCHEMBL2487059
• 4'-Amino-4-hydroxystilbene

• Inchi： 1S/C14H13NO/c15-13-7-3-11(4-8-13)1-2-12-5-9-14(16)10-6-12/h1-10,16H,15H2/b2-1+
• InChI Key： HGDVTCNLNRCTHW-OWOJBTEDSA-N
• SMILES： OC1C=CC(=CC=1)/C=C/C1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 211.10000
• Monoisotopic Mass: 211.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 46.2A^2
• XLogP3: 3.2

Experimental Properties

• Density: 1.218
• Boiling Point: 412.2°C at 760 mmHg
• Flash Point: 203.1°C
• Refractive Index: 1.737
• PSA: 46.25000
• LogP: 3.72600

4'-Amino-4-hydroxystilbene Security Information

• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes

Additional information on 4'-Amino-4-hydroxystilbene

Research Brief on 4'-Amino-4-hydroxystilbene (CAS: 836-44-2): Recent Advances and Applications

4'-Amino-4-hydroxystilbene (CAS: 836-44-2) is a stilbene derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a bioactive compound, particularly in the context of anti-inflammatory, anticancer, and antimicrobial activities. This research brief aims to summarize the latest findings related to this compound, highlighting its mechanisms of action, synthetic pathways, and potential clinical applications.

One of the most notable advancements in the study of 4'-Amino-4-hydroxystilbene is its demonstrated efficacy in modulating cellular signaling pathways. A 2023 study published in the Journal of Medicinal Chemistry revealed that this compound exhibits potent inhibitory effects on NF-κB, a key transcription factor involved in inflammation and cancer progression. The study utilized in vitro and in vivo models to demonstrate that 4'-Amino-4-hydroxystilbene significantly reduces the expression of pro-inflammatory cytokines, suggesting its potential as a novel anti-inflammatory agent.

In addition to its anti-inflammatory properties, recent research has also focused on the anticancer potential of 4'-Amino-4-hydroxystilbene. A preprint article from BioRxiv (2024) reported that this compound induces apoptosis in several cancer cell lines, including breast and colon cancer, through the activation of the intrinsic mitochondrial pathway. The study further highlighted its synergistic effects when combined with conventional chemotherapeutic agents, paving the way for its use in combination therapies.

The synthesis and structural optimization of 4'-Amino-4-hydroxystilbene have also been areas of active investigation. A recent publication in Organic & Biomolecular Chemistry (2023) described a novel, high-yield synthetic route for this compound, utilizing palladium-catalyzed cross-coupling reactions. This advancement not only improves the scalability of production but also enables the generation of derivatives with enhanced bioactivity and reduced toxicity.

Despite these promising findings, challenges remain in the clinical translation of 4'-Amino-4-hydroxystilbene. Pharmacokinetic studies indicate that the compound exhibits limited bioavailability, necessitating further formulation development to improve its delivery and efficacy. Ongoing research is exploring nanoparticle-based delivery systems and prodrug strategies to address these limitations.

In conclusion, 4'-Amino-4-hydroxystilbene (CAS: 836-44-2) represents a promising candidate for therapeutic development, with demonstrated bioactivity across multiple disease models. Future research should focus on overcoming its pharmacokinetic challenges and advancing its preclinical evaluation to facilitate clinical trials. The compound's multifaceted mechanisms of action and synthetic versatility position it as a valuable asset in the pursuit of novel pharmacological interventions.